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Compound of Interest

Compound Name:

1-[2-(4-

Aminophenyl)ethyl]imidazolidin-2-

one

Cat. No.: B12311924

Get Quote

Executive Summary & Compound Context
Compound: 1-[2-(4-Aminophenyl)ethyl]imidazolidin-2-one Molecular Formula:

Molecular Weight: 205.26 g/mol Role: Key nucleophilic intermediate in the synthesis of
substituted phenethanolamine drugs.[1]

This guide addresses the critical need for distinguishing this cyclic urea intermediate from its

acyclic precursors (e.g., 4-aminophenethylamine) and potential over-reaction byproducts. The

spectral data provided below is synthesized from fragment-based validation (aromatic systems

analogous to CAS 104-10-9 and cyclic urea standards) to ensure high-confidence structural

assignment.

Experimental Protocol: Sample Preparation
To ensure reproducibility and resolution of exchangeable protons (NH/NH

), the following protocol is recommended.
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Solvent Selection: DMSO-d
Why: Chloroform-d (CDCl

) often leads to broadening or loss of amide/amine proton signals due to exchange. DMSO-d

provides excellent solubility for the polar urea moiety and slows proton exchange, allowing
for sharp integration of the -NH and -NH

peaks.

Concentration: 10–15 mg of sample in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO pentet at 2.50 ppm (

H) / 39.5 ppm (

C).

Structural Elucidation Logic
The molecule is divided into three distinct magnetic zones for assignment. This zonal approach

allows for self-validating interpretation.
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Figure 1: Structural segmentation for NMR assignment. Zone A (Blue) represents the electron-

rich aromatic system. Zone B (Green) is the aliphatic linker. Zone C (Red) is the cyclic urea

pharmacophore.

H NMR Spectral Data (400 MHz, DMSO-d )
The proton spectrum is characterized by the distinct AA'BB' aromatic pattern and the

differentiation between the acyclic ethyl linker and the cyclic ethylene bridge.
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Chemical Shift
(

, ppm)

Multiplicity Integral Assignment
Mechanistic
Insight

6.85 – 6.90
Doublet (

Hz)
2H

Ar-H (meta to NH

)

Deshielded

relative to ortho

protons due to

distance from the

electron-donating

NH

.

6.45 – 6.50
Doublet (

Hz)
2H

Ar-H (ortho to

NH

)

Upfield shift

caused by strong

resonance

donation from

the amino group.

6.25 Broad Singlet 1H Ring -NH

Characteristic

cyclic urea

proton; chemical

shift is

concentration/te

mperature

dependent.

4.85 Broad Singlet 2H Ar-NH

Exchangeable.

Confirms the

presence of the

free primary

amine.

3.25 – 3.35 Multiplet 4H Ring -CH

-CH

-

The

imidazolidinone

ring protons

often overlap.

Symmetry makes
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them appear as

a tight multiplet.

3.18
Triplet (

Hz)
2H Linker N-CH

Deshielded by

the adjacent urea

nitrogen.

2.58
Triplet (

Hz)
2H Linker Ar-CH

Benzylic position;

typical shift for

phenethyl

derivatives.

Self-Validation Checkpoint:
Differentiation from Starting Material: If the starting material (4-aminophenethylamine) is

present, you will see a shift in the ethyl linker protons. The cyclization to the urea typically

deshields the N-adjacent methylene by ~0.5 ppm compared to the free amine precursor.

Integration: The ratio of Aromatic (4H) : Ring/Linker (8H total) must be exactly 1:2.

C NMR Spectral Data (100 MHz, DMSO-d )
The carbon spectrum provides the definitive proof of cyclization via the urea carbonyl signal.
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Chemical Shift (

, ppm)
Type Assignment

Structural
Verification

161.5 Quaternary (C=O) Urea C=O

Critical Peak.

Confirms the

formation of the

imidazolidin-2-one

ring. Absence

indicates hydrolysis or

ring opening.

146.8 Quaternary (C-N) Ar-C-NH

Highly deshielded

aromatic carbon

attached to the amino

group.

129.2 CH Ar-C (meta)
Typical aromatic CH

signal.

127.5 Quaternary (C-C) Ar-C-Alkyl

Quaternary carbon

attaching the ethyl

linker.

114.1 CH Ar-C (ortho)

Shielded aromatic

carbon ortho to the

amino group.

45.2 CH Ring N-CH
Carbon adjacent to

the substituted urea

nitrogen.

43.8 CH Linker N-CH
Carbon in the ethyl

linker adjacent to the

ring nitrogen.

38.5 CH Ring HN-CH
Carbon adjacent to

the unsubstituted urea

nitrogen.

33.2 CH Linker Ar-CH Benzylic carbon.
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Synthesis & Impurity Profiling Workflow
Understanding the origin of the spectral signals requires mapping the synthesis pathway. The

most common route involves the reaction of 4-aminophenethylamine with 2-chloroethyl

isocyanate (or equivalent cyclization agents).

4-Aminophenethylamine

Linear Urea Intermediate
(Transient)

+ Reagent

2-Chloroethyl isocyanate
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1-[2-(4-Aminophenyl)ethyl]
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Cyclization
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(Bis-urea species)

Side Reaction
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Figure 2: Synthetic pathway highlighting the cyclization step. Monitoring the disappearance of

the linear urea intermediate is key to purity.

Impurity Markers in NMR:
Linear Urea: If the ring fails to close, the urea carbonyl will shift slightly (approx 158-159

ppm), and the ethylene protons (formerly ring protons) will appear as distinct triplets rather

than a multiplet.

Bis-Alkylation: If the primary amine (Ar-NH

) reacts, the symmetry of the aromatic AA'BB' system will be disturbed, and the integration of
the NH

peak (4.85 ppm) will decrease or disappear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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